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Compound of Interest

Compound Name:
4-(2-Bromoethyl)morpholine

hydrobromide

CAS No.: 42802-94-8

Cat. No.: B1287446

Get Quote

As a Senior Application Scientist, my primary goal is to empower fellow researchers to conduct

their work safely and effectively. Handling chemical intermediates like 4-(2-
Bromoethyl)morpholine hydrobromide requires not only precision in its application but also

a rigorous approach to its disposal. This guide moves beyond mere compliance, offering a

framework for understanding the causality behind proper disposal procedures, ensuring the

safety of personnel and the integrity of our environment.

Part 1: Core Hazard Assessment
Before any disposal protocol can be established, a thorough understanding of the compound's

intrinsic hazards is paramount. 4-(2-Bromoethyl)morpholine hydrobromide (CAS No. 42802-

94-8) is not a benign substance; its reactivity and hazard profile dictate the stringent measures

required for its disposal.[1] The primary directive for its handling is rooted in its classification

under the Globally Harmonized System (GHS).

This compound is a halogenated organic salt.[2] Specifically, the presence of a carbon-bromine

bond places it in a category of waste that is subject to specific environmental regulations, such
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as those outlined by the U.S. Environmental Protection Agency (EPA) under the Resource

Conservation and Recovery Act (RCRA).[3][4] Halogenated organic compounds are of

particular concern due to their potential to form persistent and toxic byproducts if not disposed

of correctly, typically through high-temperature incineration at a licensed facility.[2]

Property Identifier Source(s)

CAS Number 42802-94-8 [5]

Molecular Formula C₆H₁₃Br₂NO [5]

Physical Form White to yellow or pink solid

GHS Signal Word Warning

Hazard Statements

H302: Harmful if

swallowedH315: Causes skin

irritationH319: Causes serious

eye irritationH335: May cause

respiratory irritation

[5][6]

Part 2: Personnel Protection as a Non-Negotiable
Protocol
The hazards identified in Part 1 directly inform the necessary Personal Protective Equipment

(PPE). The principle here is to create a complete barrier between the researcher and the

chemical, mitigating the risks of skin irritation, serious eye damage, and respiratory tract

irritation.[5][6]

Essential PPE includes:

Eye and Face Protection: Wear tightly fitting safety goggles with side-shields conforming to

EN 166 (EU) or NIOSH (US) standards.[6] Given the serious eye irritation risk, a face shield

is recommended in addition to goggles when handling larger quantities or when there is a

significant risk of splashing.

Hand Protection: Wear chemically resistant, impervious gloves (e.g., nitrile or neoprene).

Always check the manufacturer's glove compatibility data. Contaminated gloves must be
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disposed of as hazardous waste.

Body Protection: A fully buttoned laboratory coat is mandatory. For tasks with a higher risk of

exposure, consider fire/flame-resistant and impervious clothing.[6]

Respiratory Protection: All handling of 4-(2-Bromoethyl)morpholine hydrobromide powder

should be conducted in a certified chemical fume hood to prevent inhalation of dust.[6] If

exposure limits are exceeded, a full-face respirator with appropriate cartridges should be

used.[6]

In the event of accidental exposure, immediate action is critical. If inhaled, move the individual

to fresh air. For skin contact, remove contaminated clothing and wash the affected area with

plenty of water.[6] If the substance enters the eyes, rinse cautiously with water for at least 15

minutes. If swallowed, rinse the mouth and seek immediate medical attention.[6]

Part 3: The Disposal Workflow: A Step-by-Step
Guide
The proper disposal of 4-(2-Bromoethyl)morpholine hydrobromide is a systematic process

that prioritizes waste segregation and regulatory compliance. At no point should this chemical

be disposed of down the sanitary sewer. While the hydrobromide salt component is acidic,

simple neutralization is insufficient and inappropriate because it fails to address the hazards of

the halogenated organic portion of the molecule.[7]

The following diagram outlines the decision-making process for the safe disposal of this

compound.
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Waste Stream

Start:
Waste Generation

Identify Waste:
4-(2-Bromoethyl)morpholine

hydrobromide

Classify as:
'Halogenated Organic Waste'

Select Waste Container:
- Clearly Labeled 'Halogenated Organic'

- Compatible Material (Glass/HDPE)
- Airtight Lid

Solid Waste
(Unused reagent, contaminated labware)

Step 1: Collect Solid Waste
Place directly into the

waste container.

Liquid Waste
(Contaminated solvent rinses)

Step 1: Collect Liquid Waste
Use a funnel to add solvent

rinses to the container.

Step 2: Secure Container
Keep container closed when

not in use.

Step 3: Store Safely
Place in designated Satellite
Accumulation Area (SAA).

Step 4: Arrange Disposal
Contact institutional EHS for
pickup by a licensed vendor.

End:
Proper & Compliant Disposal

Click to download full resolution via product page

Caption: Disposal workflow for 4-(2-Bromoethyl)morpholine hydrobromide.
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Experimental Protocol for Waste Collection and
Disposal

Waste Segregation: This is the most critical step. As a brominated organic compound, this

waste must be segregated into a container specifically designated for Halogenated Organic

Waste.[2] Never mix it with non-halogenated organic waste, aqueous waste, or other waste

streams. Doing so complicates disposal, increases costs, and can lead to dangerous

chemical reactions.

Containerization:

Select a robust, leak-proof container made of compatible material (e.g., glass or high-

density polyethylene) with a secure, airtight lid.[8]

The container must be clearly and accurately labeled with "Hazardous Waste," the full

chemical name "4-(2-Bromoethyl)morpholine hydrobromide," and any other

constituents. Affix the appropriate GHS hazard pictograms (e.g., exclamation mark for

irritant).[5]

Waste Collection:

Unused or Waste Reagent: Carefully transfer the solid chemical directly into the

designated halogenated waste container.

Contaminated Labware: Items such as weigh boats, contaminated gloves, and absorbent

paper should be placed in a sealed plastic bag labeled with the chemical contaminant and

then disposed of as solid hazardous waste.

Decontamination of Glassware: Rinse glassware with a minimal amount of a suitable

organic solvent (e.g., acetone or ethanol). This rinsate is now considered halogenated

hazardous waste and must be collected in the liquid halogenated organic waste container.

[2] Do not pour the rinsate down the drain.

Storage and Disposal:

Keep the waste container tightly sealed when not in use.[6]

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.bucknell.edu/sites/default/files/offices_resources/environmental_health_safety/hazardouswastesegregation.pdf
https://wpcdn.web.wsu.edu/wp-fais/uploads/sites/2959/2024/08/Bromine-v-03-23-2016.docx
https://www.benchchem.com/product/b1287446/docs?utm_src=pdf-body#a-guide-to-the-safe-disposal-of-4-2-bromoethyl-morpholine-hydrobromide
https://pubchem.ncbi.nlm.nih.gov/compound/4-_2-Bromoethyl_morpholine-hydrobromide
https://www.bucknell.edu/sites/default/files/offices_resources/environmental_health_safety/hazardouswastesegregation.pdf
https://www.echemi.com/sds/4-2-bromoethylmorpholine-hydrobromide-pd180713146178.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1287446?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Store the container in a designated, secondary containment-equipped Satellite

Accumulation Area away from incompatible materials.[8]

Once the container is full or waste is no longer being generated, contact your institution's

Environmental Health & Safety (EHS) department to arrange for pickup and disposal by a

licensed hazardous waste contractor.

Part 4: Emergency Protocol for Spills
In the event of a spill, a swift and correct response is essential to minimize risk.

For Small, Manageable Spills (that can be cleaned up in <10 minutes by trained personnel):

Alert personnel in the immediate area and restrict access.

Ensure you are wearing the full complement of PPE as described in Part 2.

Avoid generating dust.[6] Gently cover the spill with an inert, non-combustible absorbent

material such as vermiculite, sand, or commercial sorbent pads.

Carefully sweep or scoop the absorbed material into the designated halogenated organic

waste container.[8]

Decontaminate the spill area with a suitable solvent, collecting all cleaning materials as

hazardous waste.

Report the incident to your supervisor or institutional EHS department.

For Large Spills:

Immediately evacuate the area.

Alert others to evacuate and activate the nearest fire alarm if necessary.

Close the laboratory doors and prevent re-entry.

From a safe location, contact your institution's emergency response team and EHS

department immediately.[8]
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By adhering to this comprehensive guide, researchers can ensure that the disposal of 4-(2-
Bromoethyl)morpholine hydrobromide is managed with the scientific rigor it demands,

safeguarding both individual and environmental health.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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